Cas no 915920-08-0 (1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid)

1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid is a versatile intermediate in organic synthesis, particularly valuable for its functionalized piperidine scaffold. The presence of both a carboxylic acid and a ketone group allows for further derivatization, making it useful in pharmaceutical and agrochemical research. The 2-methoxyethyl substituent enhances solubility in polar solvents, facilitating reactions in aqueous or mixed-phase systems. This compound is structurally optimized for applications in drug discovery, where its rigid yet modifiable framework supports the development of bioactive molecules. Its stability under standard laboratory conditions ensures reliable handling and storage. Suitable for use in peptide mimetics and heterocyclic chemistry, it offers a balance of reactivity and selectivity.
1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid structure
915920-08-0 structure
Product name:1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid
CAS No:915920-08-0
MF:C9H15NO4
MW:201.219702959061
CID:879068
PubChem ID:329775558

1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid
    • 1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic acid(SALTDATA: FREE)
    • 915920-08-0
    • MFCD08691595
    • Z963561596
    • CHEMBRDG-BB 4015798
    • 1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid, AldrichCPR
    • BS-38543
    • FT-0720652
    • AKOS011497673
    • 1-(2-Methoxyethyl)-6-oxo-3-piperidinecarboxylic acid
    • 1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylicacid
    • DTXSID50672418
    • EN300-395691
    • G29871
    • DA-18521
    • MDL: MFCD08691595
    • Inchi: InChI=1S/C9H15NO4/c1-14-5-4-10-6-7(9(12)13)2-3-8(10)11/h7H,2-6H2,1H3,(H,12,13)
    • InChI Key: FVGPDAWXQBRLSV-UHFFFAOYSA-N
    • SMILES: COCCN1CC(CCC1=O)C(=O)O

Computed Properties

  • Exact Mass: 201.10000
  • Monoisotopic Mass: 201.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.84000
  • LogP: -0.10610

1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Category Code: 22-41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xn

1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
M139508-500mg
1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic Acid
915920-08-0
500mg
$ 65.00 2022-06-04
Enamine
EN300-395691-1.0g
1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic acid
915920-08-0 95.0%
1.0g
$117.0 2025-02-20
1PlusChem
1P00GU5P-1g
1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic acid
915920-08-0 95%
1g
$61.00 2025-02-27
eNovation Chemicals LLC
Y1249356-5g
1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic acid
915920-08-0 95%
5g
$315 2025-02-19
eNovation Chemicals LLC
Y1249356-1g
1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic acid
915920-08-0 95%
1g
$125 2025-02-19
eNovation Chemicals LLC
Y1249356-1g
1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic acid
915920-08-0 95%
1g
$125 2024-06-06
Enamine
EN300-395691-0.25g
1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic acid
915920-08-0 95.0%
0.25g
$58.0 2025-02-20
TRC
M139508-250mg
1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic Acid
915920-08-0
250mg
$ 50.00 2022-06-04
Enamine
EN300-395691-0.1g
1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic acid
915920-08-0 95.0%
0.1g
$41.0 2025-02-20
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
CBR00270-1G
1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid
915920-08-0 Aldrich
1G
1076.09 2021-05-17

Additional information on 1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid

Research Briefing on 1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid (CAS: 915920-08-0) in Chemical Biology and Pharmaceutical Applications

1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid (CAS: 915920-08-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperidine scaffold and methoxyethyl substitution, has recently emerged as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential as a building block for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid as a precursor for the synthesis of selective HDAC (histone deacetylase) inhibitors. The research demonstrated that derivatives of this compound exhibited promising activity against Class IIa HDACs, which are implicated in various cancers and neurodegenerative diseases. The study employed molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives.

In addition to its role in HDAC inhibition, recent patent filings (e.g., WO2023056347) have disclosed the utility of 915920-08-0 in the development of novel analgesics. The compound's structural features enable it to interact with opioid receptors while potentially mitigating the side effects associated with traditional opioid analgesics. Preclinical studies in animal models have shown reduced gastrointestinal toxicity compared to conventional opioids.

The synthetic accessibility of 1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield (78%) and purity (>99.5%). This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development.

Emerging applications in radiopharmaceuticals have also been reported. Researchers at the University of California, San Francisco, have incorporated 915920-08-0 derivatives into PET tracer development, leveraging the compound's ability to cross the blood-brain barrier. Early results suggest potential for imaging neurodegenerative pathologies, with clinical trials expected to begin in 2025.

While the compound shows significant promise, challenges remain in fully characterizing its pharmacokinetic profile and potential off-target effects. Ongoing structure-activity relationship (SAR) studies aim to optimize the balance between efficacy and safety. The compound's versatility as a synthetic intermediate continues to drive innovation across multiple therapeutic areas, positioning it as a molecule of considerable interest in contemporary drug discovery efforts.

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(CAS:915920-08-0)1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid
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Purity:99%
Quantity:5g
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